Cas no 1802942-80-8 (1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate
• CAS No: 1802942-80-8
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 6231824
• PubChem ID: 15132901
• Update Time: 2025-10-29

1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1802942-80-8
• EN300-37152578
• 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C11H12N2O3S/c1-9-3-5-10(6-4-9)17(14,15)16-11-7-8-12-13(11)2/h3-8H,1-2H3
• InChI Key： UXBIMQMDFHXLFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=NN1C

Computed Properties

• Exact Mass: 252.05686342g/mol
• Monoisotopic Mass: 252.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate

Comprehensive Introduction to 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate (CAS No. 1802942-80-8)

1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate (CAS No. 1802942-80-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This sulfonate ester derivative, featuring a pyrazole core linked to a methylbenzene sulfonate group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in drug discovery and functional material development.

The compound’s molecular structure combines a 1-methyl-1H-pyrazol-5-yl moiety with a 4-methylbenzene-1-sulfonate group, creating a versatile scaffold for further chemical modifications. Its CAS number 1802942-80-8 serves as a unique identifier in chemical databases, ensuring accurate tracking in research and commercial contexts. Recent studies highlight its role as an intermediate in the synthesis of biologically active molecules, aligning with the growing demand for novel heterocyclic compounds in medicinal chemistry.

In the context of current trends, 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce such compounds, reducing reliance on hazardous reagents. Additionally, its potential applications in catalysis and polymer science have sparked interest, as industries seek innovative materials with enhanced performance characteristics.

From an analytical perspective, advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize CAS 1802942-80-8 and ensure purity. These methods are critical for quality control in both academic and industrial settings. Furthermore, the compound’s stability under various conditions is a key focus, as it influences its suitability for long-term storage and application in diverse environments.

The pharmaceutical industry, in particular, values 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate for its potential as a building block in drug design. Its pyrazole ring is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance. Recent publications have investigated its derivatives for antimicrobial, anti-inflammatory, and anticancer activities, addressing global health challenges such as antibiotic resistance and chronic diseases.

Another emerging area of interest is the compound’s role in material science. Its sulfonate group can impart desirable properties like solubility and thermal stability to polymers, making it a candidate for advanced coatings or adhesives. This aligns with the broader trend of developing high-performance materials for electronics, automotive, and aerospace industries.

For those seeking practical information, common queries include: How to synthesize 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate?, What are the safety precautions for handling this compound?, and Where to purchase CAS 1802942-80-8?. While detailed synthesis protocols are available in scientific literature, proper lab practices—such as using personal protective equipment (PPE) and working in well-ventilated areas—are essential. Reputable chemical suppliers typically list this compound under its CAS number or IUPAC name for accurate procurement.

In summary, 1-methyl-1H-pyrazol-5-yl 4-methylbenzene-1-sulfonate (CAS No. 1802942-80-8) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research and industrial processes reflects its importance in modern chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.